Cas no 941959-17-7 (5-4-(2-methoxyphenyl)piperazine-1-carbonyl-3-methyl-1-phenyl-1H,4H,7H-pyrazolo3,4-bpyridin-4-one)

• Product Name: 5-4-(2-methoxyphenyl)piperazine-1-carbonyl-3-methyl-1-phenyl-1H,4H,7H-pyrazolo3,4-bpyridin-4-one
• CAS No: 941959-17-7
• MF: C₂₅H₂₅N₅O₃
• MW: 443.497705221176
• CID: 5500843
• Update Time: 2025-08-10

5-4-(2-methoxyphenyl)piperazine-1-carbonyl-3-methyl-1-phenyl-1H,4H,7H-pyrazolo3,4-bpyridin-4-one Chemical and Physical Properties

Names and Identifiers

• 4H-Pyrazolo[3,4-b]pyridin-4-one, 1,7-dihydro-5-[[4-(2-methoxyphenyl)-1-piperazinyl]carbonyl]-3-methyl-1-phenyl-
• 5-4-(2-methoxyphenyl)piperazine-1-carbonyl-3-methyl-1-phenyl-1H,4H,7H-pyrazolo3,4-bpyridin-4-one

• Inchi： 1S/C25H25N5O3/c1-17-22-23(31)19(16-26-24(22)30(27-17)18-8-4-3-5-9-18)25(32)29-14-12-28(13-15-29)20-10-6-7-11-21(20)33-2/h3-11,16H,12-15H2,1-2H3,(H,26,31)
• InChI Key： NKHGPJSICHNNJE-UHFFFAOYSA-N
• SMILES： C12N(C3=CC=CC=C3)N=C(C)C=1C(=O)C(C(N1CCN(C3=CC=CC=C3OC)CC1)=O)=CN2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Phenylpiperazines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines Phenylpiperazines

Additional information on 5-4-(2-methoxyphenyl)piperazine-1-carbonyl-3-methyl-1-phenyl-1H,4H,7H-pyrazolo3,4-bpyridin-4-one

Comprehensive Analysis of 5-4-(2-methoxyphenyl)piperazine-1-carbonyl-3-methyl-1-phenyl-1H,4H,7H-pyrazolo[3,4-b]pyridin-4-one (CAS No. 941959-17-7)

The compound 5-4-(2-methoxyphenyl)piperazine-1-carbonyl-3-methyl-1-phenyl-1H,4H,7H-pyrazolo[3,4-b]pyridin-4-one (CAS No. 941959-17-7) is a structurally complex molecule that has garnered significant interest in pharmaceutical and biochemical research. Its unique piperazine and pyrazolo[3,4-b]pyridine moieties make it a promising candidate for various applications, particularly in the development of novel therapeutic agents. Researchers are increasingly focusing on its potential interactions with central nervous system (CNS) targets, given the presence of the 2-methoxyphenyl group, which is often associated with neuroactive properties.

In recent years, the demand for heterocyclic compounds like 5-4-(2-methoxyphenyl)piperazine-1-carbonyl-3-methyl-1-phenyl-1H,4H,7H-pyrazolo[3,4-b]pyridin-4-one has surged due to their versatility in drug design. The compound's carbonyl and piperazine functionalities are particularly noteworthy, as they are frequently employed in the synthesis of kinase inhibitors and G-protein-coupled receptor (GPCR) modulators. These attributes align with current trends in precision medicine, where small-molecule therapeutics are tailored to specific molecular pathways.

One of the most searched questions in the field is: "What are the potential applications of piperazine derivatives in modern medicine?" This compound provides a compelling answer, as its piperazine-1-carbonyl segment is a common pharmacophore in drugs targeting neurotransmitter receptors. Additionally, the pyrazolo[3,4-b]pyridine core is a scaffold of interest for its anti-inflammatory and antioxidant properties, which are highly relevant in the context of neurodegenerative diseases like Alzheimer's and Parkinson's.

The synthesis of CAS No. 941959-17-7 involves multi-step organic reactions, often starting with the condensation of 3-methyl-1-phenyl-1H-pyrazol-5-amine with appropriate carbonyl and piperazine precursors. Researchers have optimized these methods to improve yield and purity, addressing another common query: "How can the synthesis of complex heterocycles be streamlined for industrial-scale production?" Advances in green chemistry and catalytic processes have further enhanced the feasibility of large-scale manufacturing.

From a structure-activity relationship (SAR) perspective, the 2-methoxyphenyl substituent in 5-4-(2-methoxyphenyl)piperazine-1-carbonyl-3-methyl-1-phenyl-1H,4H,7H-pyrazolo[3,4-b]pyridin-4-one is critical for its bioactivity. This group is known to influence lipophilicity and binding affinity, making the compound a subject of interest in computational drug design. Molecular docking studies suggest potential interactions with serotonin receptors, which could explain its speculated role in mood regulation and cognitive enhancement.

Another trending topic in the scientific community is the exploration of multi-target directed ligands (MTDLs). The structural complexity of CAS No. 941959-17-7 positions it as a potential MTDL, capable of modulating multiple pathways simultaneously. This is particularly relevant for polypharmacology, where single molecules are designed to address complex diseases like cancer and metabolic disorders. The compound's pyrazolo[3,4-b]pyridine framework has been linked to kinase inhibition, while its piperazine moiety may contribute to receptor modulation.

In conclusion, 5-4-(2-methoxyphenyl)piperazine-1-carbonyl-3-methyl-1-phenyl-1H,4H,7H-pyrazolo[3,4-b]pyridin-4-one (CAS No. 941959-17-7) represents a fascinating intersection of medicinal chemistry and drug discovery. Its multifaceted structure and potential applications align with contemporary research priorities, including personalized medicine and sustainable synthesis. As the scientific community continues to unravel its mechanisms, this compound may soon emerge as a cornerstone in the development of next-generation therapeutics.